benzyl 2-(8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: benzyl 2-[6-(2-methoxyethyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C22H25N5O5/c1-14-15(2)27-18-19(23-21(27)25(14)10-11-31-4)24(3)22(30)26(20(18)29)12-17(28)32-13-16-8-6-5-7-9-16/h5-9H,10-13H2,1-4H3
• InChI Key: BQSRWHRLHCZNPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCOC)N(C(=O)N(C3=O)CC(=O)OCC4=CC=CC=C4)C)C
• Molecular Formula: C22H25N5O5
• Molecular Weight: 439.5 g/mol

Description

Benzyl 2-(8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C22H25N5O5 and its molecular weight is 439.472. The purity is usually 95%.
BenchChem offers high-quality benzyl 2-(8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about benzyl 2-(8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Isomerization in Imidazole Derivatives

Research by Itaya et al. (1999) explored the isomerization processes in imidazole derivatives, which are structurally related to benzyl 2-(8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate. This study provides insights into the rearrangements and equilibrium positions in such compounds, which is essential for understanding their behavior in different chemical environments.

Synthesis and Biological Activity of Imidazole Derivatives

Patil et al. (2010) focused on the synthesis and evaluation of imidazole derivatives for antibacterial and cytotoxic properties (Patil et al., 2010). Their findings contribute to the broader understanding of how such compounds, including benzyl 2-(8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate, can be synthesized and their potential in medicinal chemistry.

Synthesis and Antimicrobial Evaluation of Imidazole Derivatives

Khanage et al. (2020) investigated the synthesis of imidazole derivatives, including their antibacterial and antifungal activities (Khanage et al., 2020). This research is relevant for understanding the potential applications of benzyl 2-(8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate in developing new antimicrobial agents.

Catalytic Applications of Imidazole Derivatives

Prokofieva et al. (2008) explored the use of a dicopper complex with imidazole ligation for catalytic applications (Prokofieva et al., 2008). This study sheds light on the catalytic potential of imidazole derivatives, which is a significant aspect of the chemical utility of compounds like benzyl 2-(8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate.